Cas no 5279-49-2 (2H-1,3-benzodioxole-5-sulfonamide)

• Product Name: 2H-1,3-benzodioxole-5-sulfonamide
• CAS No: 5279-49-2
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 1579363
• PubChem ID: 192809
• Update Time: 2025-04-21

2H-1,3-benzodioxole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxole-5-sulfonamide
• 2H-1,3-benzodioxole-5-sulfonamide
• SCHEMBL2005036
• benzo[1,3]dioxole-5-sulfonamide
• DB-132347
• 1,3-dioxaindane-5-sulfonamide
• 3,4-methylenedioxyphenyl-sulfonamide
• Hoe-1144
• 5279-49-2
• Z401602480
• DTXSID80967248
• benzo(1,3)dioxole-5-sulfonamide
• benzo[d][1,3]dioxole-5-sulfonamide
• JHTLPSNDZNHQDZ-UHFFFAOYSA-N
• 3,4-Methylenedioxyphenylsulfonamide
• AKOS009386356
• Hoe 1144
• F2158-2243
• EN300-125966

• Inchi： 1S/C7H7NO4S/c8-13(9,10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2,(H2,8,9,10)
• InChI Key： JHTLPSNDZNHQDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCO2)(N)(=O)=O

Computed Properties

• Exact Mass: 201.00961
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 392.5°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.615
• PSA: 78.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles